Cas no 6739-66-8 (Acetaldehyde, [(4-methylphenyl)sulfonyl]-)

• Product Name: Acetaldehyde, [(4-methylphenyl)sulfonyl]-
• CAS No: 6739-66-8
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 394901
• PubChem ID: 13643154
• Update Time: 2025-04-19

Acetaldehyde, [(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, [(4-methylphenyl)sulfonyl]-
• 2-(4-methylphenyl)sulfonylacetaldehyde
• 6739-66-8
• DTXSID40545728
• SCHEMBL11024014
• CS-0380563
• AKOS015567509
• 2-Tosylacetaldehyde
• (4-Methylbenzene-1-sulfonyl)acetaldehyde

• Inchi： 1S/C9H10O3S/c1-8-2-4-9(5-3-8)13(11,12)7-6-10/h2-6H,7H2,1H3
• InChI Key： ZUXWOUUBOVROPH-UHFFFAOYSA-N
• SMILES： S(CC=O)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 198.0351
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21